Cas no 936447-64-2 (4-bromo-2-phenyltetrahydro-2H-pyran)

• Product Name: 4-bromo-2-phenyltetrahydro-2H-pyran
• CAS No: 936447-64-2
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 6782067
• PubChem ID: 67005005
• Update Time: 2025-05-21

4-bromo-2-phenyltetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 936447-64-2
• 4-bromo-2-phenyltetrahydro-2H-pyran
• SCHEMBL1360499
• C91908
• KVGUZXIBIZOWIU-UHFFFAOYSA-N

• Inchi： 1S/C11H13BrO/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： KVGUZXIBIZOWIU-UHFFFAOYSA-N
• SMILES： BrC1CCOC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-bromo-2-phenyltetrahydro-2H-pyran

4-Bromo-2-phenyltetrahydro-2H-pyran: A Comprehensive Overview

The compound with CAS No. 936447-64-2, commonly referred to as 4-bromo-2-phenyltetrahydro-2H-pyran, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of tetrahydrofuran (THF), a well-known cyclic ether, with substituents that introduce unique chemical properties. The bromine atom at the 4-position and the phenyl group at the 2-position contribute to its distinctive reactivity and potential applications.

Recent studies have highlighted the importance of 4-bromo-2-phenyltetrahydro-2H-pyran in the synthesis of advanced materials. For instance, researchers have explored its role in the development of stimuli-responsive polymers, where the bromine substituent acts as a functional group for cross-linking or polymerization. This compound's ability to undergo various nucleophilic substitutions and additions makes it a valuable building block in organic synthesis.

The structural features of 4-bromo-2-phenyltetrahydro-2H-pyran are particularly intriguing. The tetrahydropyran ring system provides a rigid framework, while the phenyl group introduces aromaticity and enhances stability. The bromine atom at the 4-position serves as an electrophilic site, facilitating reactions with nucleophiles such as hydroxides, amines, and thiols. This reactivity has been leveraged in the synthesis of pharmaceutical intermediates and agrochemicals.

One of the most promising applications of 4-bromo-2-phenyltetrahydro-2H-pyran lies in its use as a precursor for bioactive compounds. Recent research has demonstrated its potential in drug discovery, particularly in the development of anticancer agents. The compound's ability to interact with specific biological targets, such as protein kinases, has been extensively studied using computational modeling and in vitro assays.

In addition to its chemical significance, 4-bromo-2-phenyltetrahydro-2H-pyran has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, where it can serve as a component in semiconducting materials or dielectrics. Researchers have explored its integration into polymer blends to enhance mechanical and thermal stability.

The synthesis of 4-bromo-2-phenyltetrahydro-2H-pyran typically involves multi-step reactions, often starting from readily available starting materials such as diethyl acetal or ketones. Modern synthetic strategies emphasize green chemistry principles, utilizing catalytic systems to minimize waste and improve efficiency. For example, transition metal-catalyzed coupling reactions have been employed to construct the phenyl-substituted tetrahydropyran framework.

From an analytical standpoint, 4-bromo-2-phenyltetrahydro-2H-pyran can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining the compound's structure and purity. High-resolution mass spectrometry (HRMS) provides precise molecular weight information, while infrared (IR) spectroscopy confirms the presence of key functional groups.

In conclusion, 4-bromo-2-phenyltetrahydro-2H-pyran (CAS No. 936447-64-) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application-oriented research, position it as an important molecule for future innovations in chemistry and materials science.